Cas no 2679839-56-4 ((3S)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: (3S)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 2679839-56-4
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5644998
• PubChem ID: 165916760
• Update Time: 2025-06-08

(3S)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• 2679839-56-4
• EN300-28272405
• (3S)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

• Inchi： 1S/C9H15NO4/c1-3-4-14-9(13)10-6-7(2)5-8(11)12/h3,7H,1,4-6H2,2H3,(H,10,13)(H,11,12)/t7-/m0/s1
• InChI Key： UBPRRHJLMQMAIJ-ZETCQYMHSA-N
• SMILES： O(CC=C)C(NC[C@@H](C)CC(=O)O)=O

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

Introduction to (3S)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic Acid (CAS No. 2679839-56-4)

(3S)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2679839-56-4, is a chiral amino acid derivative with a complex structural framework. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the design of novel therapeutic agents.

The< strong> (3S)-configuration of this compound is critical, as it influences the compound's biological activity and interactions with biological targets. The presence of both an amide group and an ester moiety in its structure allows for diverse chemical modifications, making it a versatile building block for drug discovery. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for this compound, facilitating its use in industrial applications.

In the realm of medicinal chemistry, the< strong> prop-2-en-1-yloxy group attached to the carbonylamino function introduces a hydrophobic character to the molecule, which can be exploited to enhance membrane permeability or target specific biological pathways. This feature has been particularly explored in the development of protease inhibitors and other enzyme-targeting drugs. The< strong> 3-methylbutanoic acid backbone provides additional structural flexibility, allowing chemists to fine-tune properties such as solubility and metabolic stability.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability or rapid degradation. The< strong> amide bond in (3S)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid can be strategically incorporated into peptide-like scaffolds, enhancing their pharmacokinetic profiles. This approach has shown promise in targeting diseases such as cancer and inflammatory disorders.

The< strong> ester group present in the molecule can also be utilized for further derivatization, enabling the creation of a wide range of analogs with tailored properties. For instance, esterase-resistant derivatives can be developed by introducing protecting groups that prevent enzymatic hydrolysis, thereby extending the half-life of potential drugs. Such modifications are crucial for improving therapeutic efficacy and reducing dosing frequency.

The synthesis of< strong> (3S)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid involves multi-step organic transformations, including stereoselective reactions to establish the desired enantiomeric purity. Advances in catalytic methods, such as asymmetric hydrogenation and enzymatic resolutions, have significantly improved the efficiency of these processes. These innovations not only reduce production costs but also minimize environmental impact by lowering waste generation and energy consumption.

In drug discovery pipelines, this compound has been employed in fragment-based drug design strategies, where small molecular fragments are screened for initial binding interactions with biological targets before being optimized into lead compounds. The< strong> chiral center at position 3 provides a handle for further derivatization, allowing researchers to explore different pharmacophoric regions while maintaining stereochemical integrity.

The< strong> prop-2-enyl ether functionality offers another layer of structural complexity that can influence how the molecule interacts with biological systems. This group can participate in hydrogen bonding or hydrophobic interactions depending on its environment, making it a valuable tool for modulating binding affinities and selectivity. Such features are particularly important when designing drugs that must compete with endogenous molecules or target specific protein pockets.

Ongoing research is exploring novel applications for (3S)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid in areas beyond traditional small-molecule drug development. For example, its structural motifs have been investigated as components of macrocyclic compounds or as scaffolds for peptidomimetic libraries. These larger molecules often exhibit enhanced binding properties and improved pharmacokinetic profiles compared to their linear counterparts.

The< strong> versatility of this compound is further underscored by its utility in materials science applications, where its chiral nature can be leveraged to create functional materials with specific optical or electronic properties. While primarily studied for its pharmaceutical potential, interdisciplinary approaches are increasingly recognizing the broader utility of such specialized chemicals.

In conclusion, (3S)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2679839-56-4) represents a significant asset in modern chemical synthesis and drug discovery. Its complex structure and functional diversity make it a valuable intermediate for developing novel therapeutics across various disease areas. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand even further, driving innovation in both academic research and industrial applications.